Cas no 331763-65-6 ((R)-3-Amino-4-(3-fluorophenyl)butanoic acid, hydrochloride)

• Product Name: (R)-3-Amino-4-(3-fluorophenyl)butanoic acid, hydrochloride
• CAS No: 331763-65-6
• MF: C₁₀H₁₃ClFNO₂
• MW: 233.667125463486
• MDL: MFCD01860912
• CID: 304097
• PubChem ID: 45026875
• Update Time: 2025-06-10

(R)-3-Amino-4-(3-fluorophenyl)butanoic acid, hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-4-(3-fluorophenyl)butanoic acid hydrochloride
• (3R)-3-amino-4-(3-fluorophenyl)butanoic acid,hydrochloride
• (R)-3-Amino-4-(3-fluoro-phenyl)-butyric acid.HCl
• (R)-3-Amino-4-(3-fluorophenyl)-butyric acid-HCl
• 3-FLUORO-D-BETA-HOMOPHENYLALANINE HYDROCHLORIDE,
• Benzenebutanoic acid, β-amino-3-fluoro-, hydrochloride (1:1), (βR)-
• Benzenebutanoicacid, b-amino-3-fluoro-, hydrochloride (1:1),(bR)-
• H-D-β-HoPhe(3-F)-OH.HCl
• (R)-3-Amino-4-(3-fluorophenyl)butyricacidhydrochloride
• (betaR)-beta-Amino-3-fluorobenzenebutanoic acid hydrochloride
• PS-12096
• SCHEMBL6324331
• DTXSID80661577
• (3R)-3-Amino-4-(3-fluorophenyl)butanoic acid--hydrogen chloride (1/1)
• EN300-7390066
• AKOS016843825
• D-3-Amino-4-(3-fluorophenyl)-butyric acid hydrochloride
• (R)-3-Amino-4-(3-fluorophenyl)butyric acid HCl
• (R)-3-amino-4-(3-fluoro-phenyl)-butyric acid-HCl
• (R)-3-AMINO-4-(3-FLUOROPHENYL)BUTANOIC ACID HCL
• 331763-65-6
• (R)-3-Amino-4-(3-fluorophenyl)butanoic acid, HCl
• MFCD01860912
• (3R)-3-AMINO-4-(3-FLUOROPHENYL)BUTANOIC ACID HYDROCHLORIDE
• AC-22202
• CS-0156909
• 3-Fluoro-D-beta-homophenylalanine hydrochloride
• A875398
• (3R)-3-amino-4-(3-fluorophenyl)butanoic acid;hydrochloride
• H-D-Phe(3-F)-(C#CH2)OH.HCl
• (R)-3-Amino-4-(3-fluorophenyl)butanoicacidhydrochloride
• (R)-3-Amino-4-(3-fluorophenyl)butanoic acid, hydrochloride

• MDL： MFCD01860912
• Inchi： 1S/C10H12FNO2.ClH/c11-8-3-1-2-7(4-8)5-9(12)6-10(13)14;/h1-4,9H,5-6,12H2,(H,13,14);1H/t9-;/m1./s1
• InChI Key： HLJRPTAKNOUJAW-SBSPUUFOSA-N
• SMILES： Cl.FC1=CC=CC(=C1)C[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 233.06200
• Monoisotopic Mass: 233.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.67250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-3-Amino-4-(3-fluorophenyl)butanoic acid, hydrochloride

Latest Research Advances on (R)-3-Amino-4-(3-fluorophenyl)butanoic acid, hydrochloride (CAS: 331763-65-6)

In recent years, (R)-3-Amino-4-(3-fluorophenyl)butanoic acid, hydrochloride (CAS: 331763-65-6) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its fluorophenyl moiety, has shown promising potential in the development of novel therapeutics, particularly in the areas of neurological disorders and metabolic diseases. The compound's unique structural features, including its stereochemistry and fluorine substitution, contribute to its biological activity and pharmacokinetic properties, making it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the pharmacological mechanisms of (R)-3-Amino-4-(3-fluorophenyl)butanoic acid, hydrochloride. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its role as a potent modulator of GABAergic neurotransmission, suggesting potential applications in the treatment of epilepsy and anxiety disorders. The research highlighted the compound's ability to cross the blood-brain barrier efficiently, a critical factor for central nervous system (CNS) targeting drugs. Additionally, its metabolic stability and low toxicity profile were confirmed through extensive in vitro and in vivo assays.

Another significant advancement was reported in a 2024 Nature Chemical Biology publication, where researchers explored the compound's utility as a building block for peptide-based therapeutics. The study revealed that incorporation of (R)-3-Amino-4-(3-fluorophenyl)butanoic acid into peptide sequences enhanced their binding affinity to specific protein targets while improving proteolytic stability. This finding opens new avenues for the development of peptide drugs with improved pharmacokinetic properties.

The synthetic chemistry of (R)-3-Amino-4-(3-fluorophenyl)butanoic acid, hydrochloride has also seen notable progress. A recent Organic Letters paper (2024) described an efficient asymmetric synthesis route with excellent enantioselectivity (>99% ee) and high yield (85%). This methodological advancement addresses previous challenges in large-scale production and ensures consistent quality of the compound for both research and potential clinical applications.

In the context of drug development, several pharmaceutical companies have included (R)-3-Amino-4-(3-fluorophenyl)butanoic acid, hydrochloride in their pipeline candidates. Preclinical data presented at the 2024 American Chemical Society National Meeting showed promising results for its derivative as a potential treatment for diabetic neuropathy, with significant pain relief observed in animal models without the side effects commonly associated with current therapies.

Future research directions for this compound include further exploration of its structure-activity relationships, optimization of its physicochemical properties, and investigation of its potential in combination therapies. The growing body of evidence supporting its diverse biological activities suggests that (R)-3-Amino-4-(3-fluorophenyl)butanoic acid, hydrochloride will continue to be an important focus of pharmaceutical research in the coming years.